1,7-Dibenzyl-8-{2-[1-(4-methoxyphenyl)ethylidene]hydrazino}-3-methyl-3,7-dihydro-1H-purine-2,6-dione
1,7-Dibenzyl-8-{2-[1-(4-methoxyphenyl)ethylidene]hydrazino}-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
324539-06-2
VCID:
VC0414771
InChI:
InChI=1S/C29H28N6O3/c1-20(23-14-16-24(38-3)17-15-23)31-32-28-30-26-25(34(28)18-21-10-6-4-7-11-21)27(36)35(29(37)33(26)2)19-22-12-8-5-9-13-22/h4-17H,18-19H2,1-3H3,(H,30,32)/b31-20+
SMILES:
CC(=NNC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)CC4=CC=CC=C4)C5=CC=C(C=C5)OC
Molecular Formula:
C29H28N6O3
Molecular Weight:
508.6g/mol
1,7-Dibenzyl-8-{2-[1-(4-methoxyphenyl)ethylidene]hydrazino}-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 324539-06-2
Main Products
VCID: VC0414771
Molecular Formula: C29H28N6O3
Molecular Weight: 508.6g/mol
![1,7-Dibenzyl-8-{2-[1-(4-methoxyphenyl)ethylidene]hydrazino}-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 324539-06-2](/images/no_structure.jpg)
| CAS No. | 324539-06-2 |
|---|---|
| Product Name | 1,7-Dibenzyl-8-{2-[1-(4-methoxyphenyl)ethylidene]hydrazino}-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C29H28N6O3 |
| Molecular Weight | 508.6g/mol |
| IUPAC Name | 1,7-dibenzyl-8-[(2E)-2-[1-(4-methoxyphenyl)ethylidene]hydrazinyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C29H28N6O3/c1-20(23-14-16-24(38-3)17-15-23)31-32-28-30-26-25(34(28)18-21-10-6-4-7-11-21)27(36)35(29(37)33(26)2)19-22-12-8-5-9-13-22/h4-17H,18-19H2,1-3H3,(H,30,32)/b31-20+ |
| Standard InChIKey | IQNDAJWFPRSTRG-AJBULDERSA-N |
| Isomeric SMILES | C/C(=N\NC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)CC4=CC=CC=C4)/C5=CC=C(C=C5)OC |
| SMILES | CC(=NNC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)CC4=CC=CC=C4)C5=CC=C(C=C5)OC |
| Canonical SMILES | CC(=NNC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)CC4=CC=CC=C4)C5=CC=C(C=C5)OC |
| PubChem Compound | 5923984 |
| Last Modified | Nov 11 2021 |
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